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Denfivontinib at a Glance

The table below summarizes the core information available for Denfivontinib. Note that this drug is in the

early stages of development, which often means detailed trial design data is not yet publicly accessible.

Attribute Details

Developed by Genosco (a subsidiary of Oscotec Inc) [1]

Phase of Development Phase I (as of May 2024) [1]

Target Indications Relapsed or Refractory Acute Myeloid Leukemia (AML); Advanced solid

cancer [1]

Mechanism of Action Targets FMS-like tyrosine kinase 3 (FLT3) and AXL [1]

Routes of
Administration

Intravenous and Oral [1]

Optimizing Clinical Trial Design

While specific protocols for Denfivontinib are not public, the general workflow for designing experiments is

well-established and can be applied to clinical trial planning. The following diagram illustrates a structured,
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six-step approach that can help in systematically planning and optimizing trials [2].

Define

Model Identify purpose, responses, and factors

Design Specify the initial statistical model

DataEntry Generate and evaluate the experimental design

Analyze Conduct the experiment and collect data

Predict Fit the model and identify key factors

Use the model for prediction and optimization

Click to download full resolution via product page

The workflow consists of the following stages [2]:

Define: Clearly state the trial's purpose and identify what you will measure (responses) and what you
will control (factors).

Model: Propose a statistical model (e.g., a linear regression model) that represents the relationships
you expect to see.
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Design: Create a detailed plan (the design) that outlines the specific runs or patient cohorts needed

to test your model effectively.
Data Entry: Execute the trial according to the design and meticulously record all outcomes and

observations.
Analyze: Fit the statistical model to the collected data to determine which factors have a significant

impact on the responses.
Predict: Use the validated model to predict outcomes and find the optimal factor settings for future

trials or clinical use.

Technical Support FAQs

Based on the information available, here are some potential FAQs that might be relevant for researchers.

Q1: What are the key targets in the Denfivontinib signaling pathway? Denfivontinib is a kinase

inhibitor that targets FLT3 and AXL [1]. These are receptor tyrosine kinases involved in critical cellular

processes like growth, survival, and proliferation. In cancers like AML, these pathways can be constitutively

active, driving disease progression. The diagram below illustrates a simplified signaling pathway.
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Q2: How can we optimize the clinical trial design for a novel kinase inhibitor? You can apply the Design

of Experiments (DOE) workflow shown above. For a kinase inhibitor trial, key steps would include [2]:

Define: Your purpose might be to identify the optimal biological dose. Responses could be efficacy
(e.g., tumor shrinkage) and safety (e.g., incidence of adverse events) metrics. Factors would include

the drug dosage, schedule, and patient biomarkers.
Model & Design: Use statistical models to design a trial that can efficiently explore the relationship

between these factors and responses, potentially reducing the number of patients and time needed to
find the best dose.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. by Genosco for Relapsed Acute Myeloid Leukemia... Denfivontinib [pharmaceutical-

technology.com]

2. Design of Experiments Workflow | Statistics Knowledge Portal [jmp.com]

To cite this document: Smolecule. [Denfivontinib clinical trial design optimization]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548034#denfivontinib-clinical-trial-

design-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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